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Compound of Interest

Compound Name: 4-Bromo-2,3-difluorobenzaldehyde

CAS No.: 644985-24-0

Cat. No.: B1293408

Get Quote

Executive Summary & Critical Identity Verification
4-Bromo-2,3-difluorobenzaldehyde is a high-value halogenated building block used

extensively in the synthesis of advanced liquid crystal (LC) materials and pharmaceutical active

ingredients (APIs), particularly kinase inhibitors. Its structure features a highly functionalizable

aldehyde "warhead" and a bromine handle for cross-coupling, flanked by two fluorine atoms

that modulate lipophilicity and metabolic stability.

⚠️ Critical Identity Alert: CAS Number Discrepancy
Researchers must exercise extreme caution regarding database mismatches for this

compound.

Target Compound: 4-Bromo-2,3-difluorobenzaldehyde[1][2][3]

Correct CAS:644985-24-0[1][2][3][4]

Common Confusion: CAS 119895-68-0 is frequently mis-indexed but correctly refers to 2,2-

Difluoro-1,3-benzodioxole-4-carboxaldehyde.
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Operational Directive: Always verify the structure via NMR or molecular weight (221.00 g/mol

vs. 186.11 g/mol ) before committing to Good Manufacturing Practice (GMP) synthesis.

Physicochemical Profile
The dual fluorine substitution pattern at the 2,3-positions creates a unique electronic

environment, enhancing the electrophilicity of the aldehyde and the lability of the bromine bond

for metal-catalyzed insertion.

Property Specification Notes

Molecular Formula C₇H₃BrF₂O

Molecular Weight 221.00 g/mol
Distinct from benzodioxole

analogs (186.11)

Appearance
White to off-white crystalline

powder

High purity (>99%) required for

OLED/LC use

Melting Point 66–67 °C
Sharp melting point indicates

high purity

Boiling Point ~245 °C (Predicted)
Thermally stable under

standard distillation

Solubility
Soluble in THF, DCM, EtOAc;

Insoluble in water

Lipophilic due to difluoro-

substitution

Storage
Inert atmosphere (N₂/Ar), 2–8

°C

Aldehyde is prone to

autoxidation to benzoic acid

Strategic Synthesis: The Turbo-Grignard Protocol
While classical lithiation (n-BuLi) can be used, it poses significant risks of benzyne formation

and "scrambling" in polyhalogenated aromatics. The industry-standard protocol utilizes the

Knochel Turbo-Grignard (i-PrMgCl·LiCl) method, which allows for selective bromine-

magnesium exchange at controlled temperatures, preventing side reactions.

Retrosynthetic Logic
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The synthesis relies on the symmetry of the starting material, 1,4-dibromo-2,3-difluorobenzene.

Because the molecule is symmetric, lithiation at either bromine position yields the same

intermediate.

Experimental Protocol (Self-Validating)
Reagents: 1,4-Dibromo-2,3-difluorobenzene (1.0 eq), i-PrMgCl·LiCl (1.1 eq, 1.3 M in THF),

DMF (1.5 eq), Anhydrous THF.

System Prep: Flame-dry a 3-neck round-bottom flask and purge with Argon. Charge with 1,4-

dibromo-2,3-difluorobenzene and anhydrous THF (0.5 M concentration).

Cryogenic Exchange: Cool the solution to -40 °C. Slowly add i-PrMgCl·LiCl dropwise.

Checkpoint: Maintain internal temperature below -30 °C to prevent benzyne formation.

Equilibration: Stir at -35 °C for 1 hour. The formation of the arylmagnesium species is

quantitative.

Formylation: Add anhydrous DMF (N,N-Dimethylformamide) dropwise. The reaction is

exothermic; control rate to keep T < -20 °C.

Quench & Workup: Warm to 0 °C and quench with sat. NH₄Cl. Extract with EtOAc, wash with

brine, dry over Na₂SO₄.

Purification: Recrystallize from Heptane/EtOAc to remove traces of the dibromo precursor.

Synthetic Pathway Visualization
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Figure 1: Selective synthesis via Magnesium-Halogen exchange, avoiding benzyne

byproducts.

Reactivity & Functionalization Hub
4-Bromo-2,3-difluorobenzaldehyde serves as a divergent intermediate. The aldehyde (C-1)

and the bromide (C-4) are orthogonal handles.

The "Suzuki-First" Strategy
In drug discovery, it is often strategic to perform Suzuki-Miyaura coupling before manipulating

the aldehyde. The electron-withdrawing fluorine atoms at 2,3-positions activate the C-4

bromine, facilitating oxidative addition of Pd(0).

Catalyst System: Pd(dppf)Cl₂ or Pd(PPh₃)₄ with K₂CO₃ in Dioxane/Water.

Outcome: Biaryl systems (Liquid Crystals, Kinase Inhibitors).

Reductive Amination (The "Warhead")
The aldehyde is highly electrophilic due to the inductive effect of the fluorines.

Reaction: Amine (R-NH₂) + NaBH(OAc)₃ in DCE.

Application: Attaching solubilizing groups (e.g., morpholine, piperazine) common in tyrosine

kinase inhibitors (TKIs) like Gefitinib analogs.

Divergent Workflow Diagram
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Figure 2: Orthogonal functionalization pathways for medicinal and materials chemistry.

Applications in Drug Discovery & Materials
Medicinal Chemistry: Kinase Inhibitors
The 2,3-difluoro motif is a classic bioisostere used to block metabolic "soft spots" on phenyl

rings.

Mechanism: The C-F bond is metabolically stable against Cytochrome P450 oxidation.

Case Study: In EGFR inhibitors, replacing a hydrogen with fluorine can increase potency by

filling hydrophobic pockets and altering the pKa of nearby amines (via the benzylamine

linkage).

Advanced Materials: Liquid Crystals
This aldehyde is a precursor to fluorinated biphenyls, which are critical components of Liquid

Crystal Displays (LCDs).

Requirement: Purity must exceed 99.9% (HPLC) to prevent image artifacts (ghosting).

Role: The fluorine atoms impart negative dielectric anisotropy, essential for Vertical

Alignment (VA) mode displays.
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Safety & Handling Protocols
Signal Word:WARNING

Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

Handling:

Use only in a chemical fume hood.

Avoid contact with strong oxidizers.

Lachrymator Potential: Benzaldehydes with halogens can be mild lachrymators; eye

protection is mandatory.

Stability: Stable under N₂. May darken upon exposure to light/air (oxidation to quinones or

benzoic acids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1293408?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/4-bromo-2-3-difluorobenzaldehyde-644985-24-0
https://m.chemicalbook.com/ProdSupplierGWCB41119710_EN.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/ensuring-quality-high-purity-4-bromo-2-3-difluorobenzaldehyde-dx
https://www.bldpharm.com/products/644985-24-0.html
https://www.youtube.com/watch?v=l5LRdwZRT6E
https://www.researchgate.net/publication/225733642_Reaction_of_a-bromocarboxylic_acids_with_hydrazine_and_dimethylhydrazine
https://patents.google.com/patent/CN103025696B/en
https://patents.google.com/patent/CN103025696B/en
https://www.scbt.com/p/2-2-difluoro-1-3-benzodioxole-4-carboxaldehyde-119895-68-0
https://www.researchgate.net/figure/Conversion-of-4-bromobenzaldehyde-in-Suzuki-Miyaura-coupling-with-phenyl-boronic-acid-in_fig5_318828972
https://www.benchchem.com/product/b1293408/docs#technical-master-file-4-bromo-2-3-difluorobenzaldehyde
https://www.benchchem.com/product/b1293408/docs#technical-master-file-4-bromo-2-3-difluorobenzaldehyde
https://www.benchchem.com/product/b1293408/docs#technical-master-file-4-bromo-2-3-difluorobenzaldehyde
https://www.benchchem.com/product/b1293408/docs#technical-master-file-4-bromo-2-3-difluorobenzaldehyde
https://www.benchchem.com/product/b1293408?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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